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Abstract
This technical guide provides a comprehensive overview of the molecular target of the

compound BRN3OMe, identified as methyl 3-azido-2,3-dideoxy-β-D-ribo-hexopyranoside. The

primary molecular target of BRN3OMe is Human Immunodeficiency Virus Type 1 (HIV-1)

Reverse Transcriptase (RT), a critical enzyme for viral replication. This document details the

inhibitory mechanism, presents available quantitative data from computational studies, and

outlines the experimental protocols for assessing the activity of compounds like BRN3OMe
against HIV-1 RT.

Introduction to BRN3OMe and its Molecular Target
BRN3OMe is the shorthand designation for the synthetic O-glycoside, methyl 3-azido-2,3-

dideoxy-β-D-ribo-hexopyranoside. Research has identified this compound as a potential

inhibitor of HIV-1 Reverse Transcriptase (RT). HIV-1 RT is a key enzyme in the life cycle of the

human immunodeficiency virus, responsible for converting the viral RNA genome into double-

stranded DNA, which is then integrated into the host cell's genome. By targeting this enzyme,

inhibitors can effectively block viral replication, making HIV-1 RT a well-established and critical

target for antiretroviral therapy.

Computational studies, specifically molecular docking, have suggested that BRN3OMe exhibits

a high interaction with the active site of HIV-1 RT, indicating its potential as an effective
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inhibitor[1][2][3].

Chemical Information:

Identifier Value

Compound Name BRN3OMe

Systematic Name
methyl 3-azido-2,3-dideoxy-β-D-ribo-

hexopyranoside

CAS Number 188349-22-6

Molecular Formula C₇H₁₃N₃O₄

Molecular Weight 203.20 g/mol

Putative Mechanism of Action and Signaling
Pathway
BRN3OMe is hypothesized to function as a nucleoside reverse transcriptase inhibitor (NRTI).

NRTIs are analogs of natural deoxynucleotides. After intracellular phosphorylation to their

active triphosphate form, they are incorporated into the growing viral DNA chain by HIV-1 RT.

The presence of the azido group at the 3' position of the ribose sugar in BRN3OMe, similar to

the well-known NRTI zidovudine (AZT), would likely lead to chain termination. Once

incorporated, the absence of a 3'-hydroxyl group prevents the formation of the next

phosphodiester bond, thus halting DNA synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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